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Compound of Interest

Compound Name: Phomosine D

Cat. No.: B3025938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Phomosine D, a novel, highly substituted biaryl ether isolated from the endophytic fungus

Phomopsis sp. The following sections detail the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data, the experimental protocols for their acquisition, and a visualization of

the analytical workflow. This document is intended to serve as a core resource for researchers

engaged in natural product chemistry, mycology, and drug discovery.

Spectroscopic Data of Phomosine D
The structural elucidation of Phomosine D was achieved through extensive spectroscopic

analysis. The key NMR and MS data are summarized below for clarity and comparative

purposes.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded in CDCl₃. The chemical shifts (δ) are reported in

parts per million (ppm) and are referenced to the residual solvent signals. The coupling

constants (J) are reported in Hertz (Hz).

Table 1: ¹H NMR Data for Phomosine D (CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

7-OH 11.23 s

5-OH 6.22 s

4'-OH 5.51 s

6' 6.75 d 8.5

5' 6.45 d 8.5

3 2.10 s

6 2.01 s

OMe 3.88 s

1''-H₂ 4.60 s

2''-OH 2.92 br s

Table 2: ¹³C NMR Data for Phomosine D (CDCl₃)
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Position δ (ppm)

1 108.4

2 158.5

3 108.8

4 160.7

5 101.9

6 137.9

1' 118.8

2' 145.8

3' 115.1

4' 150.8

5' 115.8

6' 124.9

C=O 170.8

OMe 52.4

3-Me 9.0

6-Me 8.6

1'' 61.9

Mass Spectrometry (MS) Data
High-resolution mass spectrometry was utilized to determine the exact mass and molecular

formula of Phomosine D.

Table 3: Mass Spectrometry Data for Phomosine D
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Technique Ion
[M+H]⁺
(measured)

[M+H]⁺
(calculated)

Molecular
Formula

HR-ESI-MS [M+H]⁺ 349.1282 349.1287 C₁₈H₂₀O₇

Experimental Protocols
The following protocols detail the methodologies used for the isolation and spectroscopic

analysis of Phomosine D.

Fungal Material and Fermentation
The endophytic fungus Phomopsis sp. was isolated from the leaves of Adenocarpus foliolosus,

collected in Gomera, Canary Islands. The fungus was cultured on a solid agar medium for 7

days at 22 °C in the dark. For secondary metabolite production, agar plugs were used to

inoculate several 1 L Erlenmeyer flasks, each containing 250 mL of a liquid medium (2%

glucose, 1% malt extract, 0.05% peptone in deionized water). The flasks were incubated at 22

°C for 14 days under static conditions.

Extraction and Isolation
The culture broth was filtered, and the mycelium was extracted with acetone. The acetone

extract was concentrated, and the remaining aqueous phase was combined with the culture

filtrate and extracted with ethyl acetate. The resulting ethyl acetate extract was concentrated

under reduced pressure. The crude extract was then subjected to column chromatography on

silica gel using a gradient of n-hexane and ethyl acetate. Fractions containing Phomosine D
were further purified by preparative thin-layer chromatography (TLC) on silica gel with a

developing solvent system of dichloromethane/methanol (95:5).

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were

recorded on a Bruker DRX 500 spectrometer. The sample was dissolved in deuterated

chloroform (CDCl₃). Chemical shifts were referenced to the residual solvent signals (δH =

7.26 ppm, δC = 77.0 ppm).
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Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a Micromass LCT mass spectrometer.

Visualization of the Analytical Workflow
The following diagram illustrates the key stages in the isolation and spectroscopic analysis of

Phomosine D.
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Workflow for the Spectroscopic Analysis of Phomosine D
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Caption: Workflow for the isolation and spectroscopic analysis of Phomosine D.
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Biological Activity
While this guide focuses on the spectroscopic characterization of Phomosine D, it is

noteworthy that related compounds from Phomopsis species have exhibited various biological

activities, including antibacterial properties. Further investigation into the biological profile of

Phomosine D is a promising area for future research. No specific signaling pathways involving

Phomosine D have been described in the literature to date.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Phomosine D:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025938#spectroscopic-data-of-phomosine-d-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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